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Compound of Interest

Compound Name: Cefpodoxime Proxetil

Cat. No.: B1668872 Get Quote

This technical guide provides a detailed overview of the structural and molecular characteristics

of Cefpodoxime Proxetil, a third-generation cephalosporin antibiotic. The information is

intended for researchers, scientists, and professionals involved in drug development and

pharmaceutical sciences.

Structural Formula
Cefpodoxime Proxetil is an orally administered, semi-synthetic broad-spectrum antibiotic. It is

a prodrug that is hydrolyzed by esterases in the intestinal wall to its active metabolite,

cefpodoxime.[1][2] The chemical name for Cefpodoxime Proxetil is (RS)-1-

(isopropoxycarbonyloxy)ethyl (+)-(6R,7R)-7-[2-(2-amino-4-thiazolyl)-2-

{(Z)methoxyimino}acetamido]-3-methoxymethyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-

carboxylate.[2]

The structural formula is presented below: Cefpodoxime Proxetil Structural Formula

Source: Drugs.com[2]

Physicochemical Properties
The key quantitative data for Cefpodoxime Proxetil are summarized in the table below,

providing a clear reference for its fundamental molecular properties.
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Property Value References

Molecular Formula C₂₁H₂₇N₅O₉S₂ [1][2][3]

Molecular Weight 557.6 g/mol [1][2][3][4]

CAS Number 87239-81-4 [1][5]

Mechanism of Action: From Prodrug to Active
Antibacterial Agent
Cefpodoxime Proxetil is designed as a prodrug to enhance oral bioavailability. Following oral

administration, it is absorbed through the gastrointestinal tract and is de-esterified to its active

form, cefpodoxime.[2] The active cefpodoxime then exerts its antibacterial effect by inhibiting

the synthesis of the bacterial cell wall.[3][4] This is achieved by binding to and inactivating

penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall.[4]

The inactivation of these essential enzymes leads to the disruption of peptidoglycan synthesis,

resulting in bacterial cell lysis and death.

The following diagram illustrates the bioactivation and mechanism of action of Cefpodoxime
Proxetil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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